Hexadecylbenzene

Specification

• CAS No.: 1459-09-2
• Molecular Formula: C22H38
• Molecular Weight: 302.5 g/mol
• IUPAC Name: hexadecylbenzene
• Standard InChI: InChI=1S/C22H38/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-22-20-17-15-18-21-22/h15,17-18,20-21H,2-14,16,19H2,1H3
• Standard InChI Key: DEQLTFPCJRGSHW-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCC1=CC=CC=C1
• Canonical SMILES: CCCCCCCCCCCCCCCCC1=CC=CC=C1
• Boiling Point: 385.0 °C
• Melting Point: 27.0 °C

Introduction

Chemical Identity and Structural Characteristics

Hexadecylbenzene, also known as 1-phenylhexadecane or cetylbenzene, is an aromatic hydrocarbon belonging to the family of alkylbenzenes. This compound has a well-defined chemical structure consisting of a benzene ring with a straight hexadecyl chain attached.

Basic Identification Data

The compound is characterized by specific identification parameters that distinguish it in chemical databases and regulatory contexts:

Parameter	Value
CAS Registry Number	1459-09-2
Molecular Formula	C22H38
Molecular Weight	302.54 g/mol
IUPAC Standard InChIKey	DEQLTFPCJRGSHW-UHFFFAOYSA-N
The chemical is registered in multiple chemical databases and regulatory systems, including the EPA Substance Registry System and has been assigned a FDA UNII identifier (39HL93NE0R).

Nomenclature and Synonyms

The compound is known by several equivalent names in scientific literature and commercial contexts:

• Hexadecylbenzene (primary name)

• Cetylbenzene

• 1-Phenylhexadecane

• Phenyl hexadecane

• N-Hexadecylbenzene

• Benzene, hexadecyl-

• Hexadecane, 1-phenyl-
  This variety of nomenclature reflects the compound's presence across different industrial applications and research domains, each sector potentially preferring different naming conventions based on structural focus or traditional usage patterns.

Physical Properties

Hexadecylbenzene exhibits distinctive physical properties that influence its handling, processing, and applications in various industrial contexts.

Fundamental Physical Characteristics

The physical state of hexadecylbenzene varies with temperature due to its melting point being close to room temperature:

Property	Value
Physical Form	Powder to lump to clear liquid
Color	White or Colorless to Almost white
Melting Point	27°C (300K)
Boiling Point	385.2±5.0°C at 760 mmHg or 172°C at 1 mm Hg
Density	0.855 g/mL at 20°C or 0.9±0.1 g/cm³
Refractive Index	1.482
LogP	10.65
Vapor Pressure	0.0±0.4 mmHg at 25°C
The compound exists as a white solid slightly below room temperature but becomes a colorless liquid when warmed above 27°C, which has implications for its storage, handling, and industrial processing requirements.

Property	Value	Note
Flash Point	25°C or 174.0±5.4°C	Significant discrepancy between sources
Safety Information	S22-S24/25	Safety phrases indicating precautions
WGK Germany	3	Water hazard classification
The significant discrepancy in flash point values between different sources (25°C versus 174.0±5.4°C) requires careful consideration in safety protocols and handling procedures. This discrepancy might be due to different testing methods or sample purity variations.

Historical Melting Point Determinations

The melting point of hexadecylbenzene has been studied by numerous researchers over more than a century, with some variation in the reported values:

Reported Melting Point (K)	Researcher(s)	Year	Notes
298	Wibaut, Overhoff, et al.	1943	Uncertainty assigned by TRC = 4 K
280	Petrov and Chel'tsova	1942	Uncertainty assigned by TRC = 3 K
280.2	Petrov and Chel'tsova	1942	Uncertainty assigned by TRC = 8 K
300	Evans	1938	Uncertainty assigned by TRC = 4 K
313.55	Tilicheev	1938	Uncertainty assigned by TRC = 5 K; may be critical solution temperature
295.15	Adam	1923	Uncertainty assigned by TRC = 3 K
300	Krafft and Gottig	1888	Uncertainty assigned by TRC = 2 K
300	Krafft	1886	Uncertainty assigned by TRC = 2 K
This historical data, compiled by the Thermodynamics Research Center (TRC), demonstrates scientific interest in this compound dating back to the 19th century and shows the refinement of measurements over time.

Applications and Industrial Relevance

Hexadecylbenzene serves as an important precursor in multiple industrial applications, with its primary significance being in surfactant chemistry.

Sulfonation Products and Their Applications

The most significant commercial application of hexadecylbenzene is as a precursor for hexadecylbenzene sulfonic acid (HBSA), which is produced through sulfonation reactions. HBSA and its derivatives find applications in:

• Surfactant production for industrial washing applications, valued for good foam stability and detergency properties

• Production of sodium hexadecylbenzene sulfonate (SHBS), which effectively reduces surface tension in alkaline environments

• Use as additives in high-end lubricant oil formulations

• Employment as chemical oil-displacing agents in enhanced oil recovery (EOR) processes
  The long carbon chain (C16) in hexadecylbenzene provides ideal hydrophobic properties when sulfonated, resulting in surfactants with excellent oil-water interface tension reduction capabilities, particularly valuable in tertiary oil recovery operations.

Regulatory Classification

The compound has specific regulatory classifications that govern its commercial handling and international trade:

Classification	Code/Description
HS Code	2902909090
Supervision Conditions	None
VAT	17.0%
Tax Rebate Rate	9.0%
MFN Tariff	2.0%
General Tariff	30.0%
This Harmonized System (HS) code classifies hexadecylbenzene within "other aromatic hydrocarbons" for international trade and customs purposes.

Synthesis and Production Methods

Multiple synthetic pathways exist for producing hexadecylbenzene, with evolving methods focused on improving yield, purity, and process efficiency.

Related Research Developments

Scientific investigation involving hexadecylbenzene extends beyond its direct applications to include research on structurally related compounds with novel properties.

Future Research Directions

Based on the current literature and application profiles, several potential areas for future research and development can be identified:

Enhanced Oil Recovery Applications

Given the effectiveness of hexadecylbenzene sulfonates in reducing oil-water interface tension, further optimization of these compounds for specific geological formations and oil compositions represents a promising research direction. With increasing focus on maximizing extraction from existing oil fields, tailored surfactant formulations based on hexadecylbenzene may offer improved performance in challenging reservoir conditions.

Green Chemistry Approaches

The development of more environmentally friendly synthesis and sulfonation methods represents another potential research direction. The continuous microreactor approach already demonstrates improved efficiency, but further modifications to reduce solvent usage or implement less hazardous reagents would align with green chemistry principles.

Advanced Materials Applications

The research on liquid crystalline systems suggests potential applications in advanced materials, possibly including:

• Electroactive materials with controlled redox properties

• Self-assembling systems for nanomaterials and molecular electronics

• Specialized surfactants for complex interfaces and emulsions
  The unique structure of hexadecylbenzene, combining aromatic and long-chain aliphatic components, provides a versatile platform for functional materials development.